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Compound of Interest

Compound Name: Dichlorodiethylsilane

Cat. No.: B155513

This technical guide provides a comprehensive overview of the mass spectrometry data for
dichlorodiethylsilane (C4H10CI2Si). It is intended for researchers, scientists, and drug
development professionals who are utilizing mass spectrometry for the identification and
characterization of organosilicon compounds. This document presents quantitative mass
spectrometry data, a general experimental protocol for data acquisition, and a logical workflow
for analysis.

Compound Information

Dichlorodiethylsilane is an organosilicon compound with the chemical formula (C2H5)2SiCI2.
[1][2] It is also known as diethyldichlorosilane.[1][2]

e Molecular Formula: C4H10CI2Si[1][2]
e Molecular Weight: 157.11 g/mol [1][2][3]
o CAS Registry Number: 1719-53-5[1]

Mass Spectrometry Data (Electron lonization)

The following table summarizes the primary mass spectrometry data for dichlorodiethylsilane
obtained via electron ionization (El). The data is compiled from the National Institute of
Standards and Technology (NIST) Mass Spectrometry Data Center.[1] The table includes the
mass-to-charge ratio (m/z) of the fragments and their relative intensities.
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Mass-to-Charge Ratio . . Putative Fragment
(miz) Relative Intensity (%) Assignment

27 25.8 [C2H3]+

29 15.1 [C2H5]+

47 8.8 [SICH3]+

63 325 [SiCI]+

93 31.0 [C2H5SICI]+

99 100.0 [SiCI2CH3]+

127 95.9 [M-C2H5]+ or [(C2H5)SiCI2]+
129 62.2 Isotopic peak of m/z 127
156 1.8 [M]+ (Molecular lon)

158 11 Isotopic peak of [M]+

Data sourced from the NIST WebBook.[1]

The fragmentation pattern of dichlorodiethylsilane is characteristic of organosilicon
compounds. The molecular ion peak ([M]+) is of low intensity. The base peak is observed at
m/z 99, corresponding to the loss of an ethyl group and a chlorine atom, followed by the
rearrangement to form [SICI2CH3]+. The prominent peaks at m/z 127 and 129 represent the
loss of an ethyl group ([M-C2H5]+) and its corresponding isotope pattern due to the presence
of chlorine.[3]

Experimental Protocol: Gas Chromatography-Mass
Spectrometry (GC-MS)

While a specific, detailed experimental protocol for dichlorodiethylsilane was not found in the
immediate literature, a general methodology for the analysis of volatile chlorosilanes by GC-MS
can be outlined. This protocol is based on standard practices for similar compounds.[4][5]

Objective: To obtain the mass spectrum of dichlorodiethylsilane using GC-MS.
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Materials and Equipment:

e Gas chromatograph coupled to a mass spectrometer (GC-MS)

o Capillary column suitable for volatile and reactive compounds (e.g., a low-to-mid polarity
column like a 5% phenyl-methylpolysiloxane)[5]

e Helium (carrier gas)

o Dichlorodiethylsilane standard

e Anhydrous solvent for dilution (e.g., hexane or dichloromethane)

e Microsyringe

Procedure:

e Sample Preparation:

o Due to the reactivity of dichlorodiethylsilane with moisture, all glassware must be
thoroughly dried.[6]

o Prepare a dilute solution of dichlorodiethylsilane in an anhydrous solvent. A typical
concentration might be in the range of 1-10 pg/mL.

e GC-MS Instrument Setup:

o

Injector: Set to a temperature of 250 °C. Use a split or splitless injection mode.

[¢]

Oven Program: Start at an initial temperature of 40-50 °C and hold for 1-2 minutes. Ramp
the temperature at a rate of 10-20 °C/min to a final temperature of 200-250 °C.

[¢]

Carrier Gas: Use helium at a constant flow rate (e.g., 1 mL/min).

[¢]

Mass Spectrometer:

» |onization Mode: Electron lonization (EIl) at 70 eV.

» Mass Range: Scan from m/z 20 to 200.
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= |on Source Temperature: Set to 230 °C.

» Quadrupole Temperature: Set to 150 °C.

o Data Acquisition:
o Inject 1 pL of the prepared sample into the GC-MS.
o Acquire the data using the instrument's software.

o Data Analysis:

[e]

Identify the chromatographic peak corresponding to dichlorodiethylsilane.

o

Extract the mass spectrum for that peak.

[¢]

Compare the obtained spectrum with a reference library (e.g., NIST).

[¢]

Analyze the fragmentation pattern to confirm the structure.

Logical Workflow for Analysis

The following diagram illustrates the logical workflow for the analysis of a sample suspected to
contain dichlorodiethylsilane using GC-MS.

Sample Preparation GC-MS Analysis Data Processing

Dilution in Library Search Fragmentation Final Report
Unknown Sample Anhyatous Sovent Injection }—»l GC Separation }——{ €l lonization }——{ Mass Analysis }—»l Detection H Data Acquisition }——{ Spectrum Extraction }—» o s Pattr o &

Click to download full resolution via product page
Caption: Workflow for the identification of dichlorodiethylsilane via GC-MS.

This guide provides foundational data and methodologies for the mass spectrometric analysis
of dichlorodiethylsilane. Researchers should adapt the experimental protocol based on their
specific instrumentation and analytical goals.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b155513?utm_src=pdf-body
https://www.benchchem.com/product/b155513?utm_src=pdf-body
https://www.benchchem.com/product/b155513?utm_src=pdf-body-img
https://www.benchchem.com/product/b155513?utm_src=pdf-body
https://www.benchchem.com/product/b155513?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [An In-depth Technical Guide on the Mass Spectrometry
of Dichlorodiethylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b155513#dichlorodiethylsilane-mass-spectrometry-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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